Cas no 507484-48-2 (Propanedinitrile, (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene)-)

• Product Name: Propanedinitrile, (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene)-
• CAS No: 507484-48-2
• MF: C₁₂H₅ClN₂O
• MW: 228.633901357651
• CID: 1569114
• PubChem ID: 86218792
• Update Time: 2025-06-08

Propanedinitrile, (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene)-
• 2-(6-Chloro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile
• 2-(6-Chloro-3-oxo-indan-1-ylidene)-malononitrile
• 507484-48-2
• CS-0113005
• D77172
• SCHEMBL7049277
• Propanedinitrile,(6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene)-
• ZB0837
• 2-(6-chloro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)propanedinitrile

• Inchi： 1S/C12H5ClN2O/c13-8-1-2-9-11(3-8)10(4-12(9)16)7(5-14)6-15/h1-3H,4H2
• InChI Key： BIYWIENGKVIVQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C/C(=C(/C#N)\C#N)/C=2C=1)=O

Computed Properties

• Exact Mass: 228.00915
• Monoisotopic Mass: 228.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on Propanedinitrile, (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene)-

Propanedinitrile, (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene)- and CAS No. 507484-48-2: A Comprehensive Review in Modern Chemical Biology

Propanedinitrile, specifically the derivative (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene), is a compound of significant interest in the field of chemical biology due to its unique structural properties and potential applications. This compound, identified by the CAS number 507484-48-2, has garnered attention for its role in various biochemical pathways and its utility in the synthesis of novel pharmaceutical agents. The presence of a chloro substituent and an indene core structure enhances its reactivity, making it a valuable scaffold for further chemical modifications.

The structural motif of (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene) propanedinitrile is characterized by a fused ring system consisting of an indene ring and a nitrile group. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. Recent studies have highlighted the compound's potential in modulating pathways associated with inflammation and cancer, owing to its ability to engage with specific protein targets. The chloro substituent, in particular, plays a crucial role in determining its binding affinity and pharmacological activity.

In the realm of drug discovery, this compound has been explored as a precursor for developing novel therapeutic agents. Its indene core provides a rigid framework that can be modified to enhance binding interactions with biological macromolecules. For instance, researchers have investigated its derivatives as inhibitors of enzymes involved in metabolic disorders. The nitrile group further contributes to its versatility, enabling reactions such as hydrolysis or amidation that can yield bioactive molecules with tailored properties.

The synthesis of (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene) propanedinitrile involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include the formation of the indene ring system followed by functionalization with the nitrile group and the introduction of the chloro substituent. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact while maintaining high yields. These improvements align with the broader goals of green chemistry, emphasizing atom economy and minimal waste generation.

Epidemiological studies have begun to explore the potential health implications of exposure to this compound and its derivatives. While preliminary data suggest low toxicity at moderate concentrations, prolonged or high-level exposure may pose risks that warrant further investigation. Understanding these risks is crucial for developing safe handling protocols and ensuring that future applications do not inadvertently lead to adverse health outcomes. Collaborative efforts between chemists and toxicologists are essential to address these concerns comprehensively.

The role of computational chemistry in studying (6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene) propanedinitrile cannot be overstated. Molecular modeling techniques have allowed researchers to predict binding affinities and metabolic pathways with remarkable accuracy. These predictions guide experimental design and help identify promising derivatives for further testing. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

The future prospects for this compound are vast, particularly in the context of precision medicine. By tailoring its structure to target specific genetic or molecular profiles, it could become a cornerstone in personalized therapeutic strategies. Ongoing research aims to expand its applications beyond traditional pharmaceuticals into areas such as agrochemicals and material science, where its unique properties might offer innovative solutions.

In conclusion, Propanedinitrile ((6-chloro-2,3-dihydro-3-oxo-1H-inden-1-ylidene)) identified by CAS number 507484-48-2, represents a fascinating intersection of chemistry and biology. Its structural features and reactivity make it a versatile tool for drug development and other scientific endeavors. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.